5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one

• Molecular Formula: C19H20N2O3S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: (5Z)-5-(furan-2-ylmethylidene)-2-(4-methoxyphenyl)imino-3-(2-methylpropyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H20N2O3S/c1-13(2)12-21-18(22)17(11-16-5-4-10-24-16)25-19(21)20-14-6-8-15(23-3)9-7-14/h4-11,13H,12H2,1-3H3/b17-11-,20-19?
• InChI Key: IEDZJLSSYXMUTJ-JWZKOSBISA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC=CO2)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CC(C)CN1C(=O)C(=CC2=CC=CO2)SC1=NC3=CC=C(C=C3)OC

Description

5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, also known as FIT, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as the growth of bacteria and fungi. 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in the laboratory. It has also been shown to have a high degree of selectivity for cancer cells and bacteria, making it a promising candidate for the development of new anticancer and antibacterial agents. However, there are also limitations to the use of 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one in laboratory experiments. It has been shown to have low solubility in water, which can make it difficult to work with in aqueous environments.

Future Directions

There are several future directions for the study of 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. One area of research is the development of new anticancer and antibacterial agents based on the structure of 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one. Another area of research is the study of the mechanism of action of 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one, in order to better understand its biochemical and physiological effects. Additionally, the development of new synthetic methods for the production of 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one may lead to improvements in its solubility and other properties, making it a more versatile compound for use in laboratory experiments.

Synthesis Methods

The synthesis of 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one involves the reaction of 2-furylcarboxaldehyde and 4-methoxybenzylamine with isobutylamine and thiosemicarbazide in the presence of acetic acid. The reaction produces 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one as a yellow solid with a melting point of 205-207°C.

Scientific Research Applications

5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been studied for its potential applications in scientific research. It has been shown to have antitumor, antibacterial, and antifungal properties. 5-(2-Furylmethylene)-3-isobutyl-2-[(4-methoxyphenyl)imino]-1,3-thiazolidin-4-one has been studied for its ability to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have antibacterial activity against gram-positive and gram-negative bacteria, as well as antifungal activity against Candida albicans.